Cas no 2172194-26-0 (4-phenyl-1-oxa-9-thia-5-azaspiro5.5undecane)
4-phenyl-1-oxa-9-thia-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 4-phenyl-1-oxa-9-thia-5-azaspiro5.5undecane
- 2172194-26-0
- 4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane
- EN300-1278530
-
- Inchi: 1S/C14H19NOS/c1-2-4-12(5-3-1)13-6-9-16-14(15-13)7-10-17-11-8-14/h1-5,13,15H,6-11H2
- InChI Key: CUEITMPYEKXWFF-UHFFFAOYSA-N
- SMILES: S1CCC2(CC1)NC(C1C=CC=CC=1)CCO2
Computed Properties
- Exact Mass: 249.11873540g/mol
- Monoisotopic Mass: 249.11873540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.6Ų
4-phenyl-1-oxa-9-thia-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278530-1.0g |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278530-50mg |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 50mg |
$732.0 | 2023-10-01 | ||
| Enamine | EN300-1278530-100mg |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 100mg |
$767.0 | 2023-10-01 | ||
| Enamine | EN300-1278530-250mg |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 250mg |
$801.0 | 2023-10-01 | ||
| Enamine | EN300-1278530-500mg |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 500mg |
$836.0 | 2023-10-01 | ||
| Enamine | EN300-1278530-1000mg |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 1000mg |
$871.0 | 2023-10-01 | ||
| Enamine | EN300-1278530-2500mg |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 2500mg |
$1707.0 | 2023-10-01 | ||
| Enamine | EN300-1278530-5000mg |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 5000mg |
$2525.0 | 2023-10-01 | ||
| Enamine | EN300-1278530-10000mg |
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane |
2172194-26-0 | 10000mg |
$3746.0 | 2023-10-01 |
4-phenyl-1-oxa-9-thia-5-azaspiro5.5undecane Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4-phenyl-1-oxa-9-thia-5-azaspiro5.5undecane
Comprehensive Overview of 4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane (CAS No. 2172194-26-0)
4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane (CAS No. 2172194-26-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its spirocyclic framework, combining oxygen, sulfur, and nitrogen atoms, offers exceptional versatility for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a bioactive scaffold, with studies suggesting interactions with central nervous system targets.
The compound's molecular architecture features a rare 1-oxa-9-thia-5-aza configuration within a spiro[5.5]undecane system, making it valuable for exploring novel structure-activity relationships. Current investigations focus on its pharmacophore properties, with computational models indicating possible applications in neurological research areas that align with trending topics like neurodegenerative disease research and blood-brain barrier permeability enhancement strategies.
From a synthetic chemistry perspective, 4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane presents fascinating challenges in stereoselective synthesis and ring-forming reactions. The incorporation of both oxygen and sulfur heteroatoms within its spirocyclic system creates opportunities for developing new catalytic methodologies, a hot topic in green chemistry circles. Recent publications have highlighted its potential as a molecular building block for designing more complex pharmaceutical intermediates.
Analytical characterization of CAS No. 2172194-26-0 requires advanced techniques due to its structural complexity. Modern spectroscopic methods including 2D NMR and high-resolution mass spectrometry are essential for confirming its molecular conformation and purity. These analytical challenges mirror current industry demands for complex molecule characterization in drug development pipelines.
The physicochemical properties of this compound, particularly its lipophilicity profile and hydrogen bonding capacity, make it an interesting candidate for medicinal chemistry optimization. Computational chemistry studies suggest its molecular geometry may contribute to selective binding properties, addressing the pharmaceutical industry's growing need for target-specific compounds with reduced off-target effects.
In materials science applications, the 4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane structure shows promise for developing novel functional materials. Its unique combination of heteroatoms within a rigid spirocyclic scaffold could enable the creation of advanced polymeric systems with tailored electronic or mechanical properties, aligning with current research trends in smart materials design.
Safety and handling protocols for this compound follow standard laboratory practices for heterocyclic compounds. While not classified as hazardous under current regulations, proper containment measures are recommended during handling, reflecting the broader scientific community's emphasis on responsible chemical management and workplace safety standards.
The commercial availability of CAS No. 2172194-26-0 through specialty chemical suppliers has increased in recent years, driven by growing demand for complex heterocycles in drug discovery programs. Pricing and supply chain considerations for this compound reflect its status as a research-grade material, with current market trends showing steady interest from both academic and industrial research sectors.
Future research directions for 4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane may explore its potential in catalysis applications or as a chiral auxiliary in asymmetric synthesis. The compound's three-dimensional structure offers intriguing possibilities for developing new stereoselective transformations, particularly in the context of fragment-based drug discovery approaches that are gaining prominence in pharmaceutical research.
From an intellectual property perspective, several patent applications have referenced derivatives of this spirocyclic system, indicating its growing importance in pharmaceutical innovation. The compound's structural features align with current drug design paradigms emphasizing molecular complexity and three-dimensional character to improve target engagement and physicochemical properties.
Environmental fate studies of 4-phenyl-1-oxa-9-thia-5-azaspiro[5.5]undecane are limited but suggest typical degradation pathways for heterocyclic compounds. Its ecological impact profile remains an area for further investigation, particularly in light of increasing regulatory focus on green chemistry principles and sustainable molecular design throughout the chemical industry.
In summary, CAS No. 2172194-26-0 represents an important structural motif with diverse potential across multiple scientific disciplines. Its unique combination of heteroatoms within a spirocyclic framework continues to inspire innovative research in both life sciences and materials chemistry, positioning it as a compound of significant interest in contemporary molecular design and chemical innovation.
2172194-26-0 (4-phenyl-1-oxa-9-thia-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)